ethyl 1-(3-methylbenzyl)-4-piperidinecarboxylate

• IUPAC Name: ethyl 1-[(3-methylphenyl)methyl]piperidine-4-carboxylate
• InChI: InChI=1S/C16H23NO2/c1-3-19-16(18)15-7-9-17(10-8-15)12-14-6-4-5-13(2)11-14/h4-6,11,15H,3,7-10,12H2,1-2H3
• InChI Key: YVDXRWNLCNPRHF-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CCN(CC1)CC2=CC=CC(=C2)C
• Molecular Formula: C16H23NO2
• Molecular Weight: 261.36 g/mol

Description

Synthesis Analysis

The synthesis of compounds like ethyl 1-(3-methylbenzyl)-4-piperidinecarboxylate often involves complex reactions where specific catalysts or conditions are utilized to achieve the desired structure. For example, the polymerization of alkylene oxides, including ethylene oxide, is a key reaction in producing various polyethers, indicating the potential methodologies that could be applied to synthesize complex esters and ethers (Herzberger et al., 2016).

Molecular Structure Analysis

The molecular structure of such compounds is crucial for determining their reactivity and physical properties. Techniques like NMR spectroscopy, X-ray crystallography, and computational modeling are often employed to elucidate the structure. The detailed molecular structure influences the compound's behavior in chemical reactions and its interaction with other molecules.

Chemical Reactions and Properties

Ethylene and its derivatives participate in various chemical reactions, such as nucleophilic substitution, addition reactions, and polymerization. The behavior of ethylene derivatives in reactions like nucleophilic aromatic substitution highlights the complexity of interactions involving aromatic systems and suggests mechanisms that could be relevant for the chemical reactions of ethyl 1-(3-methylbenzyl)-4-piperidinecarboxylate (Pietra & Vitali, 1972).